Cas no 65991-04-0 (Benzamide, N-(cyclohexyloxy)-N-(1,1-dimethylethyl)-3,5-dinitro-)

• Product Name: Benzamide, N-(cyclohexyloxy)-N-(1,1-dimethylethyl)-3,5-dinitro-
• CAS No: 65991-04-0
• MF: C₁₇H₂₃N₃O₆
• MW: 365.381024599075
• CID: 1696181
• PubChem ID: 12539806
• Update Time: 2025-04-21

Benzamide, N-(cyclohexyloxy)-N-(1,1-dimethylethyl)-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(cyclohexyloxy)-N-(1,1-dimethylethyl)-3,5-dinitro-
• N-tert-butyl-N-cyclohexyloxy-3,5-dinitrobenzamide
• N-tert-Butyl-N-(cyclohexyloxy)-3,5-dinitrobenzamide
• 65991-04-0
• DTXSID00501789

• Inchi： 1S/C17H23N3O6/c1-17(2,3)18(26-15-7-5-4-6-8-15)16(21)12-9-13(19(22)23)11-14(10-12)20(24)25/h9-11,15H,4-8H2,1-3H3
• InChI Key： AXAXCBVXLOQCIQ-UHFFFAOYSA-N
• SMILES： O(C1CCCCC1)N(C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 365.15879
• Monoisotopic Mass: 365.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 115.82